Cas no 312922-00-2 (ethyl 3-nitro-4-(propylamino)benzoate)

Ethyl 3-nitro-4-(propylamino)benzoate is a nitro-substituted benzoate ester derivative, characterized by its propylamino functional group at the 4-position and a nitro group at the 3-position of the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing nitro group and the nucleophilic propylamino moiety, make it a versatile building block for further functionalization. The ethyl ester group enhances solubility in organic solvents, facilitating its use in various reaction conditions. This compound is valued for its synthetic flexibility and potential applications in designing biologically active molecules.
ethyl 3-nitro-4-(propylamino)benzoate structure
312922-00-2 structure
Product Name:ethyl 3-nitro-4-(propylamino)benzoate
CAS No:312922-00-2
MF:C12H16N2O4
MW:252.266443252563
CID:2948918
PubChem ID:16189275
Update Time:2025-06-09

ethyl 3-nitro-4-(propylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-nitro-4-(propylamino)benzoate
    • EN300-7406496
    • AKOS002113258
    • cid_16189275
    • MLS000689268
    • SR-01000575249
    • 312922-00-2
    • ethyl3-nitro-4-(propylamino)benzoate
    • HMS2731L13
    • SMR000311066
    • Oprea1_841768
    • SR-01000575249-1
    • Ethyl 3-nitro-4-(n-propylamino)benzoate
    • CS-0207541
    • SB81321
    • BDBM90356
    • ethyl 4-(propylamino)-3-nitro-benzoate
    • 3-nitro-4-(propylamino)benzoic acid ethyl ester
    • CHEMBL1549532
    • BS-28255
    • Inchi： 1S/C12H16N2O4/c1-3-7-13-10-6-5-9(12(15)18-4-2)8-11(10)14(16)17/h5-6,8,13H,3-4,7H2,1-2H3
    • InChI Key： OXQMLLNIKRQKNQ-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=CC(=C(C=1)[N+](=O)[O-])NCCC)=O

Computed Properties

  • Exact Mass: 252.11100
  • Monoisotopic Mass: 252.11100700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 84.15000
  • LogP: 3.18960

ethyl 3-nitro-4-(propylamino)benzoate Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

ethyl 3-nitro-4-(propylamino)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E925273-100mg
Ethyl 3-nitro-4-(propylamino)benzoate
 312922-00-2
100mg
 $64.00 2023-05-18
TRC
E925273-250mg
Ethyl 3-nitro-4-(propylamino)benzoate
 312922-00-2
250mg
 $115.00 2023-05-18
TRC
E925273-500mg
Ethyl 3-nitro-4-(propylamino)benzoate
 312922-00-2
500mg
 $167.00 2023-05-18
TRC
E925273-1g
Ethyl 3-nitro-4-(propylamino)benzoate
 312922-00-2
1g
 $236.00 2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1278211-1g
Ethyl 3-nitro-4-(propylamino)benzoate
 312922-00-2 98%
1g
 ￥1263.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1278211-5g
Ethyl 3-nitro-4-(propylamino)benzoate
 312922-00-2 98%
5g
 ￥5238.00 2024-08-02
Crysdot LLC
CD12084794-5g
Ethyl 3-nitro-4-(propylamino)benzoate
 312922-00-2 95+%
5g
 $320 2024-07-24
1PlusChem
1P00CJQD-5g
ETHYL 3-NITRO-4-(PROPYLAMINO)BENZOATE
 312922-00-2 98%
5g
 $394.00 2025-02-26
1PlusChem
1P00CJQD-1g
ETHYL 3-NITRO-4-(PROPYLAMINO)BENZOATE
 312922-00-2 98%
1g
 $122.00 2025-02-26
A2B Chem LLC
AF84645-1g
Ethyl 3-nitro-4-(propylamino)benzoate
 312922-00-2 98%
1g
 $114.00 2024-04-20

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